Cas no 2319807-37-7 (4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 2319807-37-7
• MF: C₉H₇F₃N₄
• MW: 228.173891305923
• CID: 5326477
• Update Time: 2025-10-27

4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine
• 4-(4-methylpyrazol-1-yl)-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C9H7F3N4/c1-6-3-15-16(4-6)8-2-7(9(10,11)12)13-5-14-8/h2-5H,1H3
• InChI Key： CCBUFMIMJWGYFL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1C=C(C)C=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6

Additional information on 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine

4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No: 2319807-37-7) - A Comprehensive Overview

4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine, identified by its CAS number 2319807-37-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the pyrimidine family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a methyl-substituted pyrazole ring and a trifluoromethyl group on the pyrimidine core, contribute to its unique chemical properties and make it a valuable scaffold for developing novel bioactive molecules.

The< strong>methyl-1H-pyrazol-1-yl moiety in the molecular structure of 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine plays a crucial role in determining its biological interactions. Pyrazole derivatives are well-documented for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The methyl group at the 4-position of the pyrazole ring enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability. This feature makes it an attractive candidate for further exploration in drug design.

The incorporation of a< strong>trifluoromethyl group at the 6-position of the pyrimidine ring is another key aspect that contributes to the compound's pharmacological profile. Trifluoromethyl groups are frequently employed in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. In particular, this substitution can enhance the binding interactions with biological targets by increasing the electron-withdrawing effect, thereby modulating receptor activity. The presence of this group in 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine suggests potential applications in the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases where precise modulation of biological pathways is essential.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine and its biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer metabolism and as a modulator of signaling pathways associated with neurodegenerative diseases. For instance, computational simulations have shown that this compound can effectively bind to ATP-binding sites on kinases, thereby inhibiting their activity and disrupting tumor cell proliferation.

In vitro studies have further elucidated the pharmacological properties of 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine. These experiments have demonstrated its ability to induce apoptosis in cancer cell lines while exhibiting low toxicity towards normal cells. The compound has also shown promise in reducing inflammation by inhibiting key pro-inflammatory cytokines. These findings align with emerging research on multitargeted drug design, where compounds like 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine offer a synergistic approach to therapeutic intervention.

The synthesis of 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic framework efficiently. The use of trifluoromethylation techniques has also been crucial in introducing the trifluoromethyl group into the molecular structure with high selectivity.

The pharmaceutical industry has shown significant interest in developing derivatives of 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine due to its promising biological activity. Several companies are currently engaged in preclinical studies to evaluate its efficacy and safety profile for potential therapeutic applications. These studies aim to identify optimal dosing regimens and assess long-term effects, paving the way for future clinical trials.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 4-(4-methyl-1H-pyrazol-1-yl)-6-(trifluoromethyl)pyrimidine. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at an atomic level. These insights have guided medicinal chemists in designing analogs with improved pharmacological properties by making informed modifications to the molecular structure.

The environmental impact of pharmaceutical compounds is also a critical consideration in their development. Researchers are exploring sustainable synthetic routes for producing 4-(4-methyl-1H-pyrazol-1-yll)-6-(trifluoromethyl)pyrimidine that minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into synthetic protocols to ensure that future pharmaceutical developments are environmentally responsible.

The future prospects for 4-(4-methyl-lH-pyrazol-l-yll)-6-(trifluoromethyllpyrimidine are bright, with ongoing research uncovering new therapeutic applications and optimizing its synthesis for industrial-scale production. As our understanding of biological pathways continues to expand, this compound is poised to play a significant role in addressing some of today's most pressing medical challenges. The combination of its unique structural features and promising pharmacological properties makes it a cornerstone molecule in modern drug discovery efforts.